Cas no 8005-03-6 (Naphthol Blue Black)

• Product name: Naphthol Blue Black
• CAS No: 8005-03-6
• MF: C₂₂H₁₄N₆Na₂O₉S₂
• MW: 616.4909
• MDL: MFCD00044681
• CID: 47978
• PubChem ID: 87558849

Naphthol Blue Black Chemical and Physical Properties

Names and Identifiers

• Acid black 2
• ACID BLACK
• CI 50420
• CI NO 50420
• GRAY B
• GRAY BB
• GRAY R
• INDULIN BLACK
• NIGROSIN
• NIGROSINE
• NIGROSINE B
• NIGROSINE, WATER SOLUBLE
• NIGROSIN STAIN
• NIGROSIN, WATER SOL
• NIGROSIN WATER SOLUBLE
• NIGROSIN W, WL
• SILVER GRAY
• STEEL GRAY
• Acidnigrosine
• C.I.Acidblack2
• Nigrosine (Water soluble)
• AMIDO BLACK 10B
• Acid Black 5 (50420)
• Biological stain
• C.I. 50420
• Nigrosin Acid black
• nigrosin cell culture tested
• Nigrosine, pure, water soluble
• Naphthol Blue Black
• Buffalo Black NBR
• C.I. Acid Black 1
• Amidoschwarz
• Acidal Black 10B
• Naphthol Blue Black B
• Acidal Navy Blue 3BR
• Acid Black BX
• Acid Black BRX
• Acid Black 4BNU
• Acid Black 4BN
• Acid Black 10A
• Acid Black 10B
• Acid Black 10BN
• Acid Black 10BA
• Amido black
• Acid Brown 187
• Fast Sulon Black BN
• Acid Blue-Black
• Sandopel Blue P
• Acid Blue Black
• D&C Black 1
• C.I. 20470
• Boruta Black A
• Solar Blue Black
• Azo Dark Blue C 2B
• Acid

• MDL： MFCD00044681
• Inchi： 1S/C22H16N6O9S2.2Na/c23-19-18-12(11-17(39(35,36)37)21(22(18)29)27-24-13-4-2-1-3-5-13)10-16(38(32,33)34)20(19)26-25-14-6-8-15(9-7-14)28(30)31;;/h1-11,29H,23H2,(H,32,33,34)(H,35,36,37);;/q;2*+1/p-2/b26-25+,27-24+;;
• InChI Key： AOMZHDJXSYHPKS-DROYEMJCSA-L
• SMILES： S(C1=C(C(=C2C(=C(C(=C([H])C2=C1[H])S(=O)(=O)[O-])/N=N/C1C([H])=C([H])C([H])=C([H])C=1[H])O[H])N([H])[H])/N=N/C1C([H])=C([H])C(=C([H])C=1[H])[N+](=O)[O-])(=O)(=O)[O-].[Na+].[Na+]

Computed Properties

• Exact Mass: 616.00612
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 41
• Rotatable Bond Count: 4
• Complexity: 1110
• Topological Polar Surface Area: 273

Experimental Properties

• Color/Form: Black like to black crystalline
• Solubility: H2O: soluble
• Water Partition Coefficient: dissolution
• Stability/Shelf Life: Stable. Combustible. Incompatible with strong oxidizing agents.
• PSA: 253.23
• λmax: 570 nm

Naphthol Blue Black Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H317-H350
• Warning Statement： P201-P261-P280-P308+P313-P333+P313-P362+P364
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 45-43
• Safety Instruction： 53-36/37-45
• RTECS：GC4762250
• Hazardous Material Identification：
• Risk Phrases：43
• TSCA：Yes
• Safety Term：S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalene sulfonic acids and derivatives Naphthalene sulfonates
• Material Chemicals Colorants and Pigments Dyes
• Material Chemicals Colorants and Pigments